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Compound of Interest

Compound Name: Lithium metaborate dihydrate

CAS No.: 15293-74-0

Cat. No.: B090802

Get Quote

Welcome to the technical support center for borate fusion sample preparation. This guide is

designed for researchers, scientists, and drug development professionals to troubleshoot and

prevent the common issue of cracking in lithium metaborate fusion beads. By understanding

the underlying principles of fusion, you can achieve consistent, robust, and crack-free glass

beads for accurate X-ray Fluorescence (XRF) and Inductively Coupled Plasma (ICP) analysis.

Troubleshooting Guide: Why Is My Fusion Bead
Cracking?
Cracking is a frequent and frustrating issue in fusion bead preparation. It almost always points

to stress within the glass disk. This stress can be introduced at various stages of the fusion

process. Below are common questions that pinpoint specific failures and provide actionable

solutions.

Q1: My bead cracked immediately upon cooling in the
mold. What's the likely cause?
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This is typically a result of excessive thermal shock. The molten glass contracts as it cools, and

if this process happens too quickly or unevenly, the resulting internal stress will exceed the

material's strength, causing a fracture.

Causality: The rate of cooling is the most critical parameter in the final moments of bead

formation. A rapid, uncontrolled cooling rate creates a large temperature gradient between the

surface and the interior of the bead. The surface solidifies while the inside is still hot and

contracting, leading to immense stress.[1]

Solutions:

Implement a Two-Stage Cooling Protocol: The most effective solution is to control the cooling

sequence.[1]

Initial Natural Cooling: Allow the bead to cool slowly in the mold without forced airflow for a

short period. This allows the bulk of the thermal stress to dissipate naturally.

Forced Air Cooling: Following the initial period, apply gentle, consistent forced air to

complete the cooling process.

Preheat the Mold: Pouring molten glass into a cold mold is a primary source of thermal

shock. Most automated fusion instruments preheat the mold, but if you are using a manual

setup, ensure the mold is heated to approximately 800°C before casting.[1]

Check for Air Drafts: Ensure the fusion instrument is located away from air conditioning vents

or other sources of drafts that could cause uneven cooling.[2]

Q2: The bead looked fine initially but cracked or
shattered when I tried to remove it from the mold. Why?
This points to either high residual stress from cooling or poor release characteristics from the

platinum mold. The mechanical shock of removal is enough to fracture a highly stressed bead.

Causality:

Incomplete Dissolution: If the sample is not fully dissolved in the lithium borate flux, the

resulting glass bead is not homogenous. These undissolved particles create localized stress
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points because they have different coefficients of thermal expansion from the surrounding

glass matrix.[3]

Insufficient Non-Wetting Agent: The molten glass adheres to the platinum mold surface. A

non-wetting agent (also called a release agent) is a halide salt (e.g., LiBr or LiI) that acts as a

surfactant, increasing the surface tension of the melt to prevent it from "wetting" the

platinumware.[4][5] Without it, the bead sticks, and the force required for removal can crack

it.

Solutions:

Increase Fusion Time/Temperature: To ensure complete dissolution, you may need to

increase the duration or temperature of the fusion cycle. Be cautious with increasing

temperature, as it can lead to volatilization of certain elements.[1][4] A longer fusion at a

slightly lower temperature is often preferable.[4]

Optimize Sample Homogeneity: Ensure your sample is ground to a fine powder, ideally less

than 100 µm, to facilitate faster and more complete dissolution.[4][6]

Add or Optimize Non-Wetting Agent (NWA): Add a small amount (typically a few milligrams)

of a halide-based NWA to the flux/sample mixture.[3][4] If you are already using one, you

may need to slightly increase the amount, but avoid excess, which can cause the bead to

become spherical and not fill the mold properly.[5][7]

Q3: I see small, crystalline spots in my bead, and it
seems brittle. What is happening?
This is crystallization, also known as devitrification. The goal of fusion is to create an

amorphous glass, not a crystalline structure. Crystallization introduces boundaries and stress,

leading to fragility.

Causality: Lithium metaborate (LiBO₂) flux, while an excellent basic flux for acidic samples like

silicates, has a tendency to crystallize upon cooling.[1][7] This is often triggered by an incorrect

flux composition or a cooling rate that is too slow, allowing time for crystal lattices to form.
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Use a Mixed Flux: The most common solution is to use a flux that is a mixture of lithium

metaborate (LiBO₂) and lithium tetraborate (Li₂B₄O₇). The tetraborate component helps to

form a stable glass and prevents crystallization.[1] A common mixture for acidic samples is

65% LiBO₂ / 35% Li₂B₄O₇.[8]

Adjust the Sample-to-Flux Ratio: A sample-to-flux ratio that is too low (i.e., too much sample)

can saturate the flux and promote precipitation of sample components upon cooling.[4]

Experiment with increasing the dilution (e.g., from 1:6 to 1:10 sample:flux).[9]

Ensure Clean Platinumware: Leftover particulate in the mold from a previous fusion can act

as nucleation sites for crystal growth.[2] Ensure molds are thoroughly cleaned between uses.

Troubleshooting Workflow Diagram
The following diagram outlines a logical workflow for diagnosing and solving the root cause of

cracked fusion beads.
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Start: Cracked Fusion Bead

When does it crack?

Immediately during cooling Upon removal or later

Issue: Thermal Shock

1. Implement 2-stage cooling.
2. Preheat mold.

3. Check for drafts.

Examine the bead visually.
Are there crystalline spots?

Yes, evidence of crystallization No, bead is glassy but cracked

Issue: Crystallization

1. Use mixed flux (LiBO₂/Li₂B₄O₇).
2. Increase flux ratio (higher dilution).

3. Ensure clean platinumware.

Issue: Incomplete Fusion / Adhesion

1. Increase fusion time/temp.
2. Ensure sample is <100µm.

3. Add/optimize non-wetting agent.
4. Check platinumware for scratches.

Click to download full resolution via product page

Caption: A step-by-step diagnostic workflow for troubleshooting cracked fusion beads.

Frequently Asked Questions (FAQs)
What is the ideal sample-to-flux ratio?
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There is no single universal ratio. It depends heavily on the sample matrix. A common starting

point is a 1:10 sample-to-flux ratio by mass (e.g., 0.5 g sample to 5.0 g flux).[10] However, this

can be adjusted:

Refractory or complex materials: May require a higher dilution (e.g., 1:20) to ensure

complete dissolution.

Trace element analysis: Higher dilutions can negatively impact detection limits.[9] Ratios as

low as 1:2 or 1:1 have been used, but these increase the risk of incomplete fusion and inter-

element interference.[9][11] It is always best to start with a validated method for your sample

type or experiment with different ratios to find the optimal balance between bead integrity

and analytical sensitivity.

How do I choose the right flux composition?
The choice between lithium metaborate (LiBO₂) and lithium tetraborate (Li₂B₄O₇) is based on

the acidic or basic nature of your sample.[8]

Lithium Metaborate (LiBO₂): A basic flux, ideal for dissolving acidic samples like silicates,

rocks, and refractories (e.g., SiO₂, Al₂O₃, TiO₂).[1][12]

Lithium Tetraborate (Li₂B₄O₇): An acidic flux, best for basic samples such as cements,

carbonates, and metal oxides (e.g., CaO, MgO, Fe₂O₃).[1][4]

Mixed Fluxes: Most modern methods use a combination of the two to leverage the benefits

of both and to lower the melting point.[1] The ratio is adjusted based on the sample. For

example, a 50:50 mix is suitable for neutral samples like Al₂O₃.[4]
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Sample Type Dominant Oxides
Flux
Recommendation

Rationale

Acidic SiO₂, TiO₂
High LiBO₂ (e.g.,

65:35 LiBO₂:Li₂B₄O₇)

Basic flux effectively

dissolves acidic

oxides.[1][6]

Basic CaO, MgO, FeO
High Li₂B₄O₇ (e.g.,

66:34 Li₂B₄O₇:LiBO₂)

Acidic flux is required

for basic oxides.[1][4]

Neutral Al₂O₃, Fe₂O₃ 50:50 Mix

Balances acidic and

basic properties for

amphoteric samples.

[4]

My sample contains sulfides/metals. Are there special
precautions?
Yes, this is critical. Fusing samples containing sulfides or unoxidized metals directly can

permanently damage your platinum crucibles by forming platinum-sulfur or metal alloys.[13][14]

This not only ruins expensive labware but also contaminates your sample and can cause bead

cracking due to inhomogeneity.

Protocol:

Pre-Oxidation: The sample must be oxidized before fusion. This can be done by heating the

sample in a furnace (calcination) or by adding a solid oxidant to the crucible along with the

sample and flux.[4]

Use an Oxidizing Agent: Add an oxidizing agent like Lithium Nitrate (LiNO₃) or Sodium

Nitrate (NaNO₃) to the mix.[1] The fusion program should then include a pre-heating step at

a lower temperature (e.g., 600-800°C) to allow for oxidation before the main fusion stage.[1]

How important is the condition of my platinumware?
It is extremely important. The crucible and mold are not just containers; their surface condition

directly impacts the quality of your bead.
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Surface Scratches: Scratches and micro-cracks on the mold surface can act as nucleation

sites for cracks in the cooling bead.[1]

Contamination: Residue from previous fusions can cause the bead to stick or can introduce

heterogeneity, leading to stress.[2]

Deformation: Warped molds lead to non-flat beads, which are bad for XRF analysis and can

have uneven cooling profiles that promote cracking.

Best Practices:

Clean crucibles and molds after every use.

Regularly inspect for scratches or damage.

Resurface or polish platinumware when it becomes scratched or deformed.

Use crucibles made from a 95% Platinum-5% Gold (Pt/Au) alloy, as the gold content reduces

wetting by molten glass and improves durability.[1][15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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